Cas no 14940-63-7 (Water-d)

Water-d Properties

Names and Identifiers

• Water-d
• oxidane
• Water-d1
• HDO
• deuterium hydrogen oxide
• 14940-63-7
• [ODH]
• CHEBI:33806
• deuteroalcohol
• ((2)H1)water
• DTXSID50164262
• Q165082
• semiheavy water
• halbschweres Wasser
• H(2)HO
• +Expand

• InChIKey： XLYOFNOQVPJJNP-DYCDLGHISA-N
• Inchi： InChI=1S/H2O/h1H2/i/hD
• SMILES： [2H]O

Computed Properties

• Exact Mass: 20.0231
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 19.017
• Heavy Atom Count: 1
• Complexity: 0
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Topological Polar Surface Area: 1Ų

Experimental Properties

• LogP: -0.06430
• PSA: 20.23
• Refractive Index: 1.329
• Boiling Point: 100°Cat760mmHg
• Flash Point: °C
• Density: 1.054